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Compound of Interest

Compound Name:
2-cyano-N-(2-

hydroxyethyl)acetamide

Cat. No.: B1276933 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,

and synthesis of 2-cyano-N-(2-hydroxyethyl)acetamide, a versatile intermediate in

heterocyclic synthesis.

Molecular Structure and Chemical Identity
2-cyano-N-(2-hydroxyethyl)acetamide is a chemical compound featuring a cyano group, an

amide, and a primary alcohol. Its structural representation and key chemical identifiers are

summarized below.
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Identifier Value Source

Molecular Formula C5H8N2O2 [1]

Molecular Weight 128.13 g/mol [1]

CAS Number 15029-40-0 [1]

SMILES O=C(NCCO)CC#N [1]

InChIKey
JBFRGXRQXZOZTA-

UHFFFAOYSA-N
[1]

IUPAC Name
2-cyano-N-(2-

hydroxyethyl)acetamide
[1]

Physicochemical Properties
Detailed experimental data on the physicochemical properties of 2-cyano-N-(2-
hydroxyethyl)acetamide are not readily available in the reviewed literature. The following

table presents available data and predicted values.

Property Value Source

Melting Point Not available [2]

Boiling Point Not available [2]

Solubility Not available

Spectroscopic Data
While specific spectra are not publicly available, the existence of NMR, FTIR, and Raman data

has been noted.[3] General principles and typical chemical shift/frequency ranges are provided

for interpretation.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show distinct signals for the methylene

protons adjacent to the oxygen and nitrogen atoms, the methylene protons adjacent to the
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cyano group, and the exchangeable protons of the amide and hydroxyl groups.

¹³C NMR: The carbon NMR spectrum will display signals for the carbonyl carbon, the cyano

carbon, and the three distinct methylene carbons. The carbon attached to the electronegative

oxygen atom is expected to have a larger chemical shift.[4]

Infrared (IR) Spectroscopy
The IR spectrum of 2-cyano-N-(2-hydroxyethyl)acetamide would be characterized by

absorption bands corresponding to its functional groups:

O-H stretch: A broad band in the region of 3200-3600 cm⁻¹ due to the hydroxyl group.

N-H stretch: A moderate band around 3300 cm⁻¹ from the amide group.

C≡N stretch: A sharp, medium intensity peak around 2250 cm⁻¹.

C=O stretch: A strong absorption band in the range of 1650-1680 cm⁻¹ for the amide

carbonyl.

Synthesis of 2-cyano-N-(2-hydroxyethyl)acetamide
The synthesis of 2-cyano-N-(2-hydroxyethyl)acetamide can be achieved through several

routes, with a common and versatile method being the reaction of an amine with a

cyanoacetate derivative.[5]

Experimental Protocol: Reaction of Ethyl Cyanoacetate
with Ethanolamine
This protocol is based on a general procedure for the synthesis of cyanoacetamides.[6][7]

Specific quantities and conditions for the synthesis of the title compound may require

optimization.

Materials:

Ethyl cyanoacetate

Ethanolamine
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Ethanol (or other suitable solvent)

Procedure:

Dissolve ethyl cyanoacetate in a suitable solvent such as ethanol.

Add ethanolamine to the solution. The reaction can often proceed at room temperature or

with gentle heating.[5]

The reaction mixture is stirred for a period of time to allow for the completion of the reaction.

The product may precipitate from the reaction mixture upon cooling or after removal of the

solvent under reduced pressure.

The crude product can be purified by recrystallization from a suitable solvent, such as

ethanol.

Reaction Workflow Diagram:
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Caption: Synthesis of 2-cyano-N-(2-hydroxyethyl)acetamide.

Signaling Pathways and Logical Relationships
The primary utility of 2-cyano-N-(2-hydroxyethyl)acetamide is as a versatile building block in

the synthesis of various heterocyclic compounds.[5][8] Its multiple reactive sites allow for a

variety of chemical transformations.
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Logical Relationship Diagram:

2-cyano-N-(2-hydroxyethyl)acetamide
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Caption: Reactivity of 2-cyano-N-(2-hydroxyethyl)acetamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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